Cas no 1506-47-4 (1,2-Bis(3,5-dioxo-1-piperazinyl)ethane)

• Product Name: 1,2-Bis(3,5-dioxo-1-piperazinyl)ethane
• CAS No: 1506-47-4
• MF: C₁₀H₁₄N₄O₄
• MW: 254.242561817169
• MDL: MFCD00446913
• CID: 161365
• PubChem ID: 72760
• Update Time: 2025-10-15

1,2-Bis(3,5-dioxo-1-piperazinyl)ethane Chemical and Physical Properties

Names and Identifiers

• 2,6-Piperazinedione,4,4'-(1,2-ethanediyl)bis-
• 4-[2-(3,5-dioxopiperazin-1-yl)ethyl]piperazine-2,6-dione
• ETHYLIMINUM
• NULL
• 1,2 bis(3,5 dioxo 1 piperazinyl)ethane
• 1,2-Bis-(3,5-dioxopiperazin-1-yl)-aethan
• 1,2-bis-(3,5-dioxopiperazin-1-yl)ethane
• 2,4,4'-ethylenedi
• 4,4'-ethane-1,2-diyl-bis-piperazine-2,6-dione
• 4,4'-ethane-1,2-diyldipiperazine-2,6-dione
• Icrf-154
• NSC-129942
• SALOR-INT L163228-1EA
• 4,4'-Ethylenedi(2,6-piperazinedione)
• 1,2-bis(3,5-dioxopiperazin-1-yl)ethane
• 4-[2-(3,5-diketopiperazin-1-yl)ethyl]piperazine-2,6-quinone
• QML51S42CD
• 2,6-Piperazinedione, 4,4'-(1,2-ethanediyl)bis-
• 2, 4,4'-ethylenedi-
• GBLIGNUYGOFIKS-UHFFFAOYSA-N
• NSC129942
• STK700954
• 2, 4,4'-(1,2-ethanediyl)bis-
• MCULE-3
• 1,2-bis(3,5-dioxo-1-piperazinyl)ethane
• AKOS000646070
• AS-66864
• NCGC00184537-01
• ICRF-154;ICRF 154;ICRF154;NSC-129942;NSC 129942;NSC129942
• DTXSID40164579
• ANTIMET
• SCHEMBL728996
• AI3-52846
• Glycine,N'-1,2-ethanediylbis(N-carboxymethyl)-, N,N:N',N'-diimide
• BCP18398
• 1,2-bis(3,5-dioxopiperazin-1-yl)-ethane
• 4,4'-(ethane-1,2-diyl)bis(piperazine-2,6-dione)
• CHEMBL2361164
• AC-15653
• 2,6-Piperazinedione, 4,4'-ethylenedi-
• Q27287340
• A809061
• GLYCINE, N,N'-1,2-ETHANEDIYLBIS(N-(CARBOXYMETHYL)-, N,N:N',N'-DIIMIDE
• 1506-47-4
• NSC 129942
• 4,4'-(1,2-ethanediyl)bis(2,6-piperazinedione)
• D92901
• CS-0328670
• UNII-QML51S42CD
• 4,4'-(ethane-1,2-diyl)dipiperazine-2,6-dione
• 4,4'-(1,2-Ethanediyl)bis[2,6-piperazinedione]; Antimet; N,N'-1,2-Ethanediylbis[N-(carboxymethyl)-glycine N,N:N',N'-Diimide; ICRF 154; NSC 129942
• DB-225870
• 1,2-Bis(3,5-dioxo-1-piperazinyl)ethane

• MDL： MFCD00446913
• Inchi： 1S/C10H14N4O4/c15-7-3-13(4-8(16)11-7)1-2-14-5-9(17)12-10(18)6-14/h1-6H2,(H,11,15,16)(H,12,17,18)
• InChI Key： GBLIGNUYGOFIKS-UHFFFAOYSA-N
• SMILES： O=C1CN(CC(N1)=O)CCN1CC(NC(C1)=O)=O

Computed Properties

• Exact Mass: 254.10200
• Monoisotopic Mass: 254.10150494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.8
• XLogP3: -1.8

Experimental Properties

• PSA: 98.82000
• LogP: -2.56340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives